Cas no 52457-99-5 (N-(2-propanoylphenyl)acetamide)

N-(2-propanoylphenyl)acetamide structure
52457-99-5 structure
Product Name:N-(2-propanoylphenyl)acetamide
CAS No:52457-99-5
MF:C11H13NO2
MW:191.226423025131
CID:387447
PubChem ID:294652
Update Time:2025-04-19

N-(2-propanoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-propanoylphenyl)acetamide
    • AC1L6ME1
    • AC1Q2RMA
    • AC1Q5NJC
    • AG-J-15438
    • AR-1E3843
    • CTK1H5209
    • NSC163518
    • SureCN6421670
    • DTXSID00303922
    • AKOS024324257
    • N-(2-Propionylphenyl)acetamide
    • SCHEMBL6421670
    • NSC-163518
    • o-propionylacetanilide
    • 52457-99-5
    • DB-320267
    • Inchi: 1S/C11H13NO2/c1-3-11(14)9-6-4-5-7-10(9)12-8(2)13/h4-7H,3H2,1-2H3,(H,12,13)
    • InChI Key: OJXMCSPWMCGQOB-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1C=CC=CC=1NC(C)=O

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
  • LogP: 2.31070
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